Cas no 1132-61-2 (MOPS)

• Product Name: MOPS
• CAS No: 1132-61-2
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• MDL: MFCD00006183
• CID: 40887
• PubChem ID: 24896628
• Update Time: 2026-05-14

MOPS Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinopropane-1-sulfonic acid
• MOPS
• 3-(4-Morpholino)propanesulphonic acid
• MOPS, Free Acid, ULTROL Grade
• MOPS 3-(N-Morpholino)propanesulfonic acid
• MOPS, Molecular Biology Grade 3-(N-Morpholino)propanesulfonic acid, Molecular Biology Grade
• MOPS, 10X Liquid Concentrate,Molecular Biology Grade
• MOPS, Free Acid, MB Grade (1.01545)
• 3-N-morpholinopropansulfonic acid
• MOPS, CONCENTRATE SOLUTION
• MORPHOLINOPROPANE SULFONIC ACID
• TIMTEC-BB SBB009133
• 4-MORPHOLINEPROPANESULFONIC ACID
• 4-(MORPHOLINOPROPANE SULFONIC ACID)
• 3-Morpholinopropanesulfonic acid
• 3-Morpholinopropanesulfonic Acid [Good's buffer component for biological research]
• MOPS 1M Buffer Solution
• MOPS FREE ACID
• 3-(N-Morpholino)propanesulfonic acid；4-Morpholinepropanesulfonic acid
• 3-Morpholinopropanesulfoinc Acid
• 4-morpholinepropanesulphonic acid
• MOPS low sodium
• MOPS ULTRAPURE
• MOPS,BIOLOGICALBUFFER
• morpholinium propane sulfonate
• WAS 15
• 3-(N-Morpholino)propanesulfonic acid
• 3-吗啉丙磺酸
• 4-Morpholinepropane sulfonic acid
• 3-N-Morpholinopropanesulfonic acid
• 3[N-MORPHOLINO]PROPANE SULFONIC ACID
• Morpholinopropanesulfonic acid
• 3-morpholin-4-ylpropane-1-sulfonic acid
• 4-Morpholinopropanesulphonic acid
• 3-(morpholin-4-yl)propane-1-sulfonic acid
• CHE
• 3-(N-Morpholino)propane Sulfonic Acid (MOPS)

• MDL： MFCD00006183
• Inchi： 1S/C7H15NO4S/c9-13(10,11)7-1-2-8-3-5-12-6-4-8/h1-7H2,(H,9,10,11)
• InChI Key： DVLFYONBTKHTER-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)(=O)O[H]
• BRN： 1106776

Computed Properties

• Exact Mass: 209.07200
• Monoisotopic Mass: 209.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1
• Topological Polar Surface Area: 75.2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.3168 (rough estimate)
• Melting Point: 277-282 ºC
• Boiling Point: 3790°C
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: 1.6370 (estimate)
• PH: 2.5-4.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear
• Water Partition Coefficient: 1000 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 75.22000
• LogP: 0.61520
• Solubility: dissolve in water
• pka: 7.2(at 25℃)
• Merck: 6265

MOPS Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：QE9104530
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Other Chemical Reagents